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Executive Summary

Pilabactam sodium (formerly known as ANT3310) is a novel, broad-spectrum serine 3-
lactamase inhibitor of the diazabicyclooctane (DBO) class.[1][2][3][4] In combination with the
carbapenem antibiotic meropenem, it represents a promising therapeutic strategy to combat
serious infections caused by carbapenem-resistant Gram-negative pathogens. This document
provides an in-depth technical overview of the spectrum of activity of pilabactam sodium,
detailing its in vitro and in vivo efficacy, mechanism of action, and the experimental protocols
utilized in its evaluation.

Mechanism of Action

Pilabactam is a covalent inhibitor of serine B-lactamases (SBLs), enzymes that confer bacterial
resistance to B-lactam antibiotics by hydrolyzing their characteristic four-membered ring.[5][6]
Unlike some other DBOs, pilabactam has been specifically designed to potently inhibit a wide
range of SBLs, including class A (such as KPC), class C (AmpC), and, critically, class D (OXA-
type) carbapenemases.[2][3] The diazabicyclooctane core of pilabactam reacts with the active
serine residue in the B-lactamase active site, forming a stable, covalent adduct that inactivates
the enzyme.[7] This inhibition restores the antibacterial activity of partner (3-lactams, such as
meropenem, against otherwise resistant bacteria.[2] Pilabactam itself does not possess
clinically significant intrinsic antibacterial activity.[1]
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The following diagram illustrates the mechanism of action of Pilabactam in combination with
Meropenem.
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*CAMHB: Cation-Adjusted Mueller-Hinton Broth

Prepare bacterial inoculum to
0.5 McFarland standard

:

Perform serial two-fold dilutions of
Meropenem-Pilabactam in CAMHB*

:

Inoculate microtiter plates with
bacterial suspension

:

Incubate plates at 35°C
for 16-20 hours

:

(Visually determine MIC as the Iowes’)

concentration with no visible growth
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Induce neutropenia in mice
(e.g., with cyclophosphamide)

:

Cnfect thigh muscle with a standardized)

inoculum of bacteria

:

Administer Meropenem-Pilabactam
intravenously at defined intervals

:

Euthanize mice at a predetermined
time point post-infection

Aseptically remove and
homogenize thigh tissue

Perform serial dilutions and plate
homogenate to determine CFU/thigh
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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